Cas no 98604-39-8 (3,4-Dinitrobenzamide)

3,4-Dinitrobenzamide is a nitro-substituted benzamide derivative with the molecular formula C7H5N3O5. This compound is characterized by the presence of two nitro groups at the 3- and 4-positions of the benzene ring, which impart significant electron-withdrawing properties. It is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's high reactivity and stability under controlled conditions make it suitable for use in nitration and amidation reactions. Its crystalline form ensures ease of handling and storage. Analytical applications include its use as a reference standard in chromatographic and spectroscopic studies due to its well-defined structural properties.

3,4-Dinitrobenzamide structure

Product Name:3,4-Dinitrobenzamide

CAS No:98604-39-8

MF:C₇H₅N₃O₅

MW:211.131701231003

CID:750541

PubChem ID:22411155

Update Time:2025-05-28

3,4-Dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 3,4-dinitro-
- 3,4-Dinitrobenzamide
- HH-0716
- DTXSID50625565
- 98604-39-8
- MFCD26383470
- AKOS025393380
- SCHEMBL1254186
- MDL： MFCD26383470
- Inchi： 1S/C7H5N3O5/c8-7(11)4-1-2-5(9(12)13)6(3-4)10(14)15/h1-3H,(H2,8,11)
- InChI Key： CZJXPRIRONCXCN-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

Exact Mass: 211.02292027g/mol
Monoisotopic Mass: 211.02292027g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 135Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 401.1±30.0 °C at 760 mmHg
Flash Point: 196.4±24.6 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,4-Dinitrobenzamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,4-Dinitrobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D480010-500mg	3,4-Dinitrobenzamide	98604-39-8		500mg	$178.00	2023-05-18
TRC	D480010-5g	3,4-Dinitrobenzamide	98604-39-8		5g	$ 430.00	2022-06-05
TRC	D480010-25g	3,4-Dinitrobenzamide	98604-39-8		25g	$ 1675.00	2022-06-05
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A2B Chem LLC	AI79535-1mg	3,4-dinitrobenzamide	98604-39-8	>97%	1mg	$201.00	2024-07-18
A2B Chem LLC	AI79535-5mg	3,4-dinitrobenzamide	98604-39-8	>97%	5mg	$214.00	2024-07-18
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A2B Chem LLC	AI79535-1g	3,4-dinitrobenzamide	98604-39-8	>97%	1g	$277.00	2024-07-18
A2B Chem LLC	AI79535-5g	3,4-dinitrobenzamide	98604-39-8	>97%	5g	$540.00	2024-07-18